2-[2-(4-Chloro-3-methylphenoxy)propanoylamino]benzamide

• IUPAC Name: 2-[2-(4-chloro-3-methylphenoxy)propanoylamino]benzamide
• InChI: InChI=1S/C17H17ClN2O3/c1-10-9-12(7-8-14(10)18)23-11(2)17(22)20-15-6-4-3-5-13(15)16(19)21/h3-9,11H,1-2H3,(H2,19,21)(H,20,22)
• InChI Key: SNMADQDAEFYCKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC(C)C(=O)NC2=CC=CC=C2C(=O)N)Cl
• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol

Description

2-[2-(4-Chloro-3-methylphenoxy)propanoylamino]benzamide is an organic compound with a complex structure that includes a benzamide group, a chlorinated phenoxy group, and a propanoyl amide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(4-Chloro-3-methylphenoxy)propanoylamino]benzamide typically involves multiple steps. One common method starts with the chlorination of 4-methylphenol to produce 4-chloro-3-methylphenol. This intermediate is then reacted with propionyl chloride in the presence of a base to form 2-(4-chloro-3-methylphenoxy)propanoyl chloride. The final step involves the reaction of this intermediate with 2-aminobenzamide under controlled conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for precise control of reaction conditions, and efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-[2-(4-Chloro-3-methylphenoxy)propanoylamino]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chlorinated phenoxy group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce dechlorinated or hydrogenated products.

Scientific Research Applications

2-[2-(4-Chloro-3-methylphenoxy)propanoylamino]benzamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and enzyme interactions.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of certain diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-[2-(4-Chloro-3-methylphenoxy)propanoylamino]benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and triggering various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-{[2-(4-chloro-2-methylphenoxy)propanoyl]amino}benzamide
• 4-(2-((2-hydroxy-3-(2-methylphenoxy)propyl)amino)ethoxy)benzamide hydrochloride
• Ethyl 3-((2-(4-chloro-2-methylphenoxy)propanoyl)amino)benzoate

Uniqueness

2-[2-(4-Chloro-3-methylphenoxy)propanoylamino]benzamide is unique due to its specific structural features, such as the position of the chlorine and methyl groups on the phenoxy ring and the propanoyl amide linkage